Cas no 827-19-0 (Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1))

Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1) structure
827-19-0 structure
Product name:Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1)
CAS No:827-19-0
MF:C8H10NaO3S
MW:209.217972278595
MDL:MFCD00150954
CID:723384
PubChem ID:23691974

Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1)
    • sodium,2,5-dimethylbenzenesulfonate
    • Benzenesulfonic acid, 2,5-dimethyl-, sodium salt (8CI, 9CI)
    • 2,5-Xylenesulfonic acid, sodium salt
    • Sodium 2,5-dimethylbenzenesulfonate
    • Sodium p-xylene-2-sulfonate
    • Sodium p-xylenesulfonate
    • Sodium p-xylene-2-sulphonate
    • NS00079564
    • 827-19-0
    • Tox21_302215
    • CAS-827-19-0
    • EINECS 212-566-8
    • 2,5-Dimethylbenzenesulfonic acid sodium salt monohydrate
    • sodium2,5-dimethylbenzenesulfonate
    • Benzenesulfonic acid, 2,5-dimethyl-, sodium salt
    • SCHEMBL1639913
    • CS-0438529
    • CHEMBL3186983
    • SODIUM 2,5-DIMETHYLBENZENE-1-SULPHONATE
    • sodium;2,5-dimethylbenzenesulfonate
    • Q27285258
    • O34Z1LTN62
    • DB-056651
    • UNII-O34Z1LTN62
    • DTXCID3024578
    • 2,5-Dimethylbenzenesulfonic acid sodium salt 1-hydrate
    • SDCULNUHRZODAC-UHFFFAOYSA-M
    • Benzenesulfonic acid, 2,5-dimethyl-, sodium salt (1:1)
    • sodium 2,5-dimethyl-benzenesulfonate
    • sodium 2,5-dimethylbenzene-1-sulfonate
    • DTXSID5044578
    • N16832
    • AS-83302
    • NCGC00255955-01
    • MDL: MFCD00150954
    • Inchi: 1S/C8H10O3S.Na/c1-6-3-4-7(2)8(5-6)12(9,10)11;/h3-5H,1-2H3,(H,9,10,11);
    • InChI Key: GJHFEHMZPWMMMH-UHFFFAOYSA-N
    • SMILES: [Na].O=S(C1C(C)=CC=C(C)C=1)(O)=O

Computed Properties

  • Exact Mass: 208.017
  • Monoisotopic Mass: 208.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 57.2

Experimental Properties

  • Color/Form: Pure white powder
  • Solubility: Not determined

Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1) Security Information

Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1) PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1509196-5g
Sodium 2,5-dimethylbenzenesulfonate
827-19-0 98%
5g
¥155.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1509196-10g
Sodium 2,5-dimethylbenzenesulfonate
827-19-0 98%
10g
¥308.00 2024-07-28
Ambeed
A1003843-25g
Sodium 2,5-dimethylbenzenesulfonate
827-19-0 98%
25g
$132.0 2025-02-25
Ambeed
A1003843-1g
Sodium 2,5-dimethylbenzenesulfonate
827-19-0 98%
1g
$7.0 2025-02-25
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S875996-100g
Sodium 2,5-dimethylbenzenesulfonate
827-19-0 ≥95%
100g
¥2,891.70 2022-09-28
A2B Chem LLC
AH53356-5g
2,5-DIMETHYLBENZENESULFONIC ACID SODIUM SALT MONOHYDRATE
827-19-0 98%
5g
$21.00 2024-04-19
Aaron
AR00G654-25g
2,5-DIMETHYLBENZENESULFONIC ACID SODIUM SALT MONOHYDRATE
827-19-0 98%
25g
$72.00 2025-02-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1509196-25g
Sodium 2,5-dimethylbenzenesulfonate
827-19-0 98%
25g
¥814.00 2024-07-28
eNovation Chemicals LLC
D756880-1g
2,5-DIMETHYLBENZENESULFONIC ACID SODIUM SALT MONOHYDRATE
827-19-0 95%+
1g
$55 2025-02-25
eNovation Chemicals LLC
D756880-5g
2,5-DIMETHYLBENZENESULFONIC ACID SODIUM SALT MONOHYDRATE
827-19-0 95%+
5g
$65 2024-06-06

Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1) Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium bromide Solvents: Ethanol ,  Water
Reference
Reactions of triarylbismuth bis(arenesulfonates)
Sharutin, V. V.; et al, Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2001, 71(8), 1236-1237

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Solvents: p-Xylene ;  12 h, 85 - 110 °C
2.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 10, rt
Reference
Preparation of monosodium 2-sulfoterephthalate to make a MIL-101(Cr)-SO3H catalyst
Lee, Kuo-Tong; et al, New Journal of Chemistry, 2022, 46(2), 868-876

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  pH 10, rt
Reference
Preparation of monosodium 2-sulfoterephthalate to make a MIL-101(Cr)-SO3H catalyst
Lee, Kuo-Tong; et al, New Journal of Chemistry, 2022, 46(2), 868-876

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Toluene
Reference
Reactions of triarylbismuth bis(arenesulfonates)
Sharutin, V. V.; et al, Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2001, 71(8), 1236-1237

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Water Solvents: Ethanol
Reference
Reactions of triarylbismuth bis(arenesulfonates)
Sharutin, V. V.; et al, Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2001, 71(8), 1236-1237

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Sodium fluoride Solvents: Ethanol ,  Water
Reference
Reactions of triarylbismuth bis(arenesulfonates)
Sharutin, V. V.; et al, Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2001, 71(8), 1236-1237

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Sodium nitrate Solvents: Ethanol ,  Water
Reference
Reactions of triarylbismuth bis(arenesulfonates)
Sharutin, V. V.; et al, Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2001, 71(8), 1236-1237

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  11 h, 40 - 80 °C; 80 °C → rt
1.2 Reagents: Sodium chloride Solvents: Water ;  rt
Reference
Synthesis of soluble sulfonated polybenzimidazoles derived from 2-sulfonate terephthalic acid
Wu, Qunying; et al, e-Polymers, 2008, ,

Synthetic Circuit 9

Reaction Conditions
1.1 Solvents: Toluene
Reference
Reactions of triarylbismuth bis(arenesulfonates)
Sharutin, V. V.; et al, Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2001, 71(8), 1236-1237

Synthetic Circuit 10

Reaction Conditions
1.1 Reagents: Sodium chloride Solvents: Ethanol ,  Water
Reference
Reactions of triarylbismuth bis(arenesulfonates)
Sharutin, V. V.; et al, Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 2001, 71(8), 1236-1237

Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1) Raw materials

Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1) Preparation Products

Benzenesulfonic acid,2,5-dimethyl-, sodium salt (1:1) Related Literature

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